Cas no 836645-74-0 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo4,5-bquinoxaline)

• Product name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo4,5-bquinoxaline
• CAS No: 836645-74-0
• MF: C₂₁H₁₄N₄O₂S
• MW: 386.426462650299
• CID: 5437567

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophen-2-ylimidazo[4,5-b]quinoxaline
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo4,5-bquinoxaline

• Inchi： 1S/C21H14N4O2S/c1-2-5-15-14(4-1)22-19-21(23-15)25(20(24-19)18-6-3-11-28-18)13-7-8-16-17(12-13)27-10-9-26-16/h1-8,11-12H,9-10H2
• InChI Key： DWFZMWWDMDYZRG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N=C(C3SC=CC=3)N(C3=CC=C4OCCOC4=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo4,5-bquinoxaline

1-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-2-(Thiophen-2-Yl)-1H-Imidazo[4,5-B]Quinoxaline: A Comprehensive Overview

The compound 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo[4,5-b]quinoxaline (CAS No. 836645-74-0) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of imidazoquinoxalines, which are known for their versatile applications in various fields such as materials science and pharmaceutical research. The molecule's structure incorporates a benzodioxin moiety and a thiophene group, both of which contribute to its distinctive electronic and chemical characteristics.

The synthesis of imidazo[4,5-b]quinoxaline derivatives has been a topic of significant interest in recent years due to their potential applications in organic electronics. The incorporation of the benzodioxin ring introduces rigidity and planarity to the molecule, enhancing its electronic properties. Meanwhile, the thiophene group adds flexibility and conjugation, making the compound suitable for use in advanced materials such as semiconductors and optoelectronic devices.

Recent studies have highlighted the importance of imidazoquinoxaline-based compounds in drug discovery. The unique combination of aromaticity and heterocyclic functionality in this molecule makes it a promising candidate for targeting specific biological pathways. Researchers have explored its potential as a scaffold for designing novel pharmaceutical agents with improved bioavailability and selectivity.

In terms of physical properties, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo[4,5-b]quinoxaline exhibits excellent thermal stability and high molar absorptivity in the visible region. These attributes make it an ideal candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, its ability to form stable charge transfer complexes has been leveraged in the development of advanced sensors and detectors.

The integration of benzodioxin-thiophene hybrids into materials science has opened new avenues for creating high-performance organic semiconductors. By tuning the electronic properties through substituent modifications, researchers have successfully synthesized derivatives with tailored electrical characteristics. These advancements have significantly contributed to the field of flexible electronics, where lightweight and durable materials are highly sought after.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes cyclization reactions and cross-coupling techniques. The use of transition metal catalysts has enabled efficient synthesis pathways, ensuring high yields and purity levels. Such methodologies have been extensively documented in recent literature, underscoring the importance of optimizing synthetic protocols for large-scale production.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(thiophen-2-yl)-1H-imidazo[4,5-b]quinoxaline represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in shaping future technological innovations.